Cas no 892874-52-1 (7-chloroquinoline-2,3-dicarboxylic acid)

7-Chloroquinoline-2,3-dicarboxylic acid is a versatile heterocyclic compound featuring both quinoline and dicarboxylic acid functional groups. Its chlorinated quinoline core and dual carboxyl groups make it a valuable intermediate in organic synthesis, particularly for constructing complex pharmacophores or chelating ligands. The compound's rigid aromatic structure and reactive sites enable applications in coordination chemistry, catalysis, and medicinal chemistry research. Its high purity and well-defined reactivity profile facilitate precise modifications, making it suitable for developing metal-organic frameworks (MOFs) or bioactive derivatives. The presence of the electron-withdrawing chlorine substituent further enhances its utility in electrophilic substitution reactions. This compound is typically handled under controlled conditions due to its potential sensitivity.

7-chloroquinoline-2,3-dicarboxylic acid structure

892874-52-1 structure

Product Name:7-chloroquinoline-2,3-dicarboxylic acid

CAS No:892874-52-1

MF:C₁₁H₆ClNO₄

MW:251.622642040253

CID:993671

PubChem ID:17039603

Update Time:2025-05-23

7-chloroquinoline-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-chloroquinoline-2,3-dicarboxylic acid
- QU087
- SCHEMBL8574083
- FT-0719035
- 892874-52-1
- DTXSID80588876
- AB45112
- DB-078369
- Inchi： 1S/C11H6ClNO4/c12-6-2-1-5-3-7(10(14)15)9(11(16)17)13-8(5)4-6/h1-4H,(H,14,15)(H,16,17)
- InChI Key： HNQOGJKSDRVURM-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=CC(C(=O)O)=C(C(=O)O)N=C2C=1

Computed Properties

Exact Mass: 250.99900
Monoisotopic Mass: 250.9985354g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 87.5Å²

Experimental Properties

PSA: 87.49000
LogP: 2.28460

7-chloroquinoline-2,3-dicarboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-291579-500 mg	7-Chloroquinoline-2,3-dicarboxylic acid,	892874-52-1		500MG	￥1,429.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-291579A-1 g	7-Chloroquinoline-2,3-dicarboxylic acid,	892874-52-1		1g	￥2,407.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-291579-500mg	7-Chloroquinoline-2,3-dicarboxylic acid,	892874-52-1		500mg	￥1429.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-291579A-1g	7-Chloroquinoline-2,3-dicarboxylic acid,	892874-52-1		1g	￥2407.00	2023-09-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1944449-500mg	7-Chloroquinoline-2,3-dicarboxylic acid	892874-52-1	97%	500mg	￥2322.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1944449-1g	7-Chloroquinoline-2,3-dicarboxylic acid	892874-52-1	97%	1g	￥3350.00	2024-04-26